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Compound of Interest

5-bromo-6-chloro-1H-indole-3-
Compound Name:
carbaldehyde

cat. No.: B1380979

An In-Depth Technical Guide to the Safe Handling of 5-bromo-6-chloro-1H-indole-3-
carbaldehyde

Introduction: 5-bromo-6-chloro-1H-indole-3-carbaldehyde is a halogenated heterocyclic
compound with significant potential as a building block in medicinal chemistry and drug
development. Its unique substitution pattern offers opportunities for the synthesis of novel
bioactive molecules. As with any specialized chemical intermediate, a thorough understanding
of its properties and associated hazards is paramount for ensuring the safety of laboratory
personnel and the integrity of research outcomes. This guide provides a comprehensive
overview of the safety and handling protocols for 5-bromo-6-chloro-1H-indole-3-
carbaldehyde, drawing upon data from structurally similar compounds to establish best
practices.

Compound Identification and Physicochemical
Properties

While specific experimental data for 5-bromo-6-chloro-1H-indole-3-carbaldehyde is not
extensively published, its properties can be reliably inferred from its chemical structure and
data available for analogous compounds.
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Property Predicted/Inferred Value Source/Analogy
Chemical Formula CoHsBrCINO (Chemdad)[1]
Molecular Weight 258.5 g/mol (Chemdad)[1]
CAS Number 1467059-87-5 (Chemdad)[1]

) ) Analogy with bromo-, chloro-,
Likely a yellow or off-white to )
Appearance ) and fluoro-indole-3-
brown solid
carbaldehydes.[2]

5-bromoindole-3-

carboxaldehyde: 204-207 °C;
Melting Point Expected to be >200 °C 6-bromoindole-3-

carboxaldehyde: 202-203 °C.

[2]

Soluble in organic solvents like  Inferred from general solubility

Solubilit
Y DMSO and DMF of indole derivatives.[3]

Boiling Point 432.8+£40.0 °C (Predicted) (Chemdad)[1]

Hazard Identification and GHS Classification

A specific Globally Harmonized System (GHS) classification for 5-bromo-6-chloro-1H-indole-
3-carbaldehyde is not readily available. However, based on the consistent classification of
closely related halo-indole-3-carbaldehydes, the following hazards are anticipated[4][5][6][7]:

o Skin Irritation (Category 2): Causes skin irritation.[4][5][8]
e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[4][5][8]

o Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[4][5][8]

Signal Word:Warning[2][5]

Hazard Pictogram:
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Hazard Statements:

e H315: Causes skin irritation.[5][8]

e H319: Causes serious eye irritation.[5][8]

o H335: May cause respiratory irritation.[5][8]
Precautionary Statements:

e Prevention: P261, P264, P271, P280[6]

e Response: P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313,
P362[4][6]

o Storage: P403+P233, P405[6]

e Disposal: P501[2]

Safe Handling and Personal Protective Equipment
(PPE)

The primary routes of exposure are inhalation of dust, skin contact, and eye contact.
Adherence to the following protocols is critical to minimize risk.

Engineering Controls

Operations involving 5-bromo-6-chloro-1H-indole-3-carbaldehyde powder should be
conducted in a certified chemical fume hood to prevent inhalation of dust.[9] The work area
should be well-ventilated, and an eyewash station and safety shower must be readily
accessible.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory. The following diagram outlines the required PPE
for handling this compound.
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Handles 5-bromo-6-chloro-
1H-indole-3-carbaldehyde

Mandatory Personal Protective Equipment (PPE)
Chemical Safety Goggles Chemical-Resistant Gloves Lab Coat NIOSH-Approved Respirator
(ANSI Z87.1 or EN166) (Nitrile, Neoprene) (e.g., N95 for dusts)

Wears

Researcher

Wears

Wears
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Routes of Exposure & Immjediate Actions

)

[Inhalalionj (Skin Con'aclj (Eye Contact Ingestion

First-Aid Response

Move to fresh air. mediately wash skin with plenty of soap and water for at least 15 minutes Rinse cautiously with water for several minutes (at least 15). Do NOT induce vomiting.
If not breathing, give artificial respiration. y Remo{’/e wmmm:te 4 clothin g Remove contact lenses, if present and easy to do. Rinse mouth with water.
If breathing is difficult, give oxygen. 9. Continue rinsing. Call a POISON CENTER or doctor.

if irritation persists| if irritation persists

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-bromo-6-chloro-1H-indole-3-carbaldehyde safety and
handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1380979#5-bromo-6-chloro-1h-indole-3-
carbaldehyde-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.dcfinechemicals.com/en/products/diagnostic/5-bromo-6-chloro-3-indolyl-caprylate-detail/
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloroindole-3-carboxaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chloroindole-3-carboxaldehyde
https://www.sigmaaldrich.com/HK/zh/product/aldrich/518743
https://cdn.caymanchem.com/cdn/msds/31328m.pdf
https://store.apolloscientific.co.uk/storage/msds/PC9638_msds.pdf
https://www.benchchem.com/product/b1380979#5-bromo-6-chloro-1h-indole-3-carbaldehyde-safety-and-handling
https://www.benchchem.com/product/b1380979#5-bromo-6-chloro-1h-indole-3-carbaldehyde-safety-and-handling
https://www.benchchem.com/product/b1380979#5-bromo-6-chloro-1h-indole-3-carbaldehyde-safety-and-handling
https://www.benchchem.com/product/b1380979#5-bromo-6-chloro-1h-indole-3-carbaldehyde-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1380979?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1380979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

